Cas no 1285536-72-2 (3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide
• CAS No: 1285536-72-2
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 5845968
• PubChem ID: 137263363
• Update Time: 2025-07-18

3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N-((1H-indol-3-yl)methylene)-3-cyclopropyl-1H-pyrazole-5-carbohydrazide
• 3-cyclopropyl-N'-[(E)-1H-indol-3-ylmethylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-cyclopropyl-, (2E)-2-(1H-indol-3-ylmethylene)hydrazide
• 3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide
• 1285536-72-2

• Inchi： 1S/C16H15N5O/c22-16(15-7-14(19-20-15)10-5-6-10)21-18-9-11-8-17-13-4-2-1-3-12(11)13/h1-4,7-10,17H,5-6H2,(H,19,20)(H,21,22)/b18-9+
• InChI Key： IBBFBSVAUOCUEP-GIJQJNRQSA-N
• SMILES： N1C(C2CC2)=CC(C(N/N=C/C2C3=C(NC=2)C=CC=C3)=O)=N1

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 12.13±0.46(Predicted)

Additional information on 3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide

Introduction to 3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide (CAS No. 1285536-72-2)

3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1285536-72-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The molecular framework of this compound integrates several key pharmacophoric elements, including a cyclopropyl group, an indole moiety, and a pyrazole core, which collectively contribute to its potential therapeutic applications.

The indole scaffold, a well-documented pharmacophore in drug discovery, is known for its involvement in various biological pathways. Specifically, the presence of the (1E)-(1H-indol-3-yl)methylidene moiety suggests potential interactions with biological targets such as enzymes and receptors. This feature has been extensively studied in the context of developing novel therapeutic agents targeting neurological disorders, inflammation, and cancer. The pyrazole ring, another critical component of the molecule, is renowned for its role in medicinal chemistry due to its ability to modulate biological activity through hydrogen bonding and hydrophobic interactions.

The cyclopropyl group appended to the pyrazole ring introduces steric and electronic properties that can influence the compound's binding affinity and selectivity. This structural feature has been strategically employed in drug design to enhance metabolic stability and improve pharmacokinetic profiles. The carbohydrazide functionality at the 5-position of the pyrazole ring further expands the compound's chemical space, enabling diverse derivatization and functionalization strategies. Such modifications are often crucial for optimizing drug-like properties and achieving desired biological outcomes.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide. Studies employing molecular docking simulations have revealed that this compound exhibits binding interactions with several key targets relevant to human health. For instance, preliminary computational studies suggest that it may interact with enzymes involved in metabolic pathways associated with inflammation and oxidative stress. These findings align with emerging research trends that emphasize the development of multi-target directed ligands (MTDLs) capable of modulating complex disease pathways.

In vitro experiments have begun to elucidate the mechanistic aspects of 3-cyclopropyl-N'-[(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide's biological activity. Initial assays indicate that this compound demonstrates inhibitory effects on certain enzymes implicated in cancer progression. The indole moiety appears to play a pivotal role in mediating these interactions, possibly through allosteric modulation or direct enzyme inhibition. Furthermore, the pyrazole core contributes to stabilizing the binding conformation by forming hydrogen bonds with key residues in the target protein. These observations are consistent with prior studies highlighting the therapeutic potential of indole-pyrazole hybrids in oncology.

The synthesis of 3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including condensation reactions between indole derivatives and hydrazine hydrate precursors, followed by cyclization steps to form the pyrazole core. The introduction of the cyclopropyl group requires careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques such as transition-metal catalysis have been employed to streamline these reactions, reflecting the continuous evolution of synthetic methodologies in drug discovery.

The pharmacokinetic profile of this compound is under active investigation to assess its bioavailability and metabolic fate. Preliminary data suggest that 3-cyclopropyl-N'-[(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide exhibits moderate solubility in aqueous media, which is favorable for oral administration. Additionally, preliminary stability studies indicate that the compound maintains structural integrity under physiological conditions, suggesting potential for further development into a viable therapeutic agent. These findings are supported by ongoing preclinical studies aimed at evaluating its safety and efficacy profiles.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide. Predictive models have been developed to forecast biological activity based on molecular descriptors derived from its structure. These models leverage vast datasets containing experimentally validated bioactivity data to identify potential hits with high confidence. Such computational approaches complement traditional experimental screening methods by providing rapid insights into candidate properties before proceeding to costly wet-lab validation.

The potential applications of 3-cyclopropyl-N'-[(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide extend beyond oncology into other therapeutic areas such as immunomodulation and anti-inflammatory treatments. The indole moiety has been implicated in modulating immune responses through interactions with nuclear receptors like peroxisome proliferator-activated receptors (PPARs). Similarly, the pyrazole scaffold is known for its anti-inflammatory properties due to its ability to inhibit key pro-inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). These dual functionalities make this compound a versatile scaffold for developing dual-action therapeutics.

The future direction of research on 3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide includes expanding its chemical library through structural analogs generated via combinatorial chemistry or automated synthesis platforms. By systematically modifying key functional groups while retaining core pharmacophoric elements (indole, pyrazole, and cyclopropyl, respectively), researchers aim to optimize potency, selectivity, and pharmacokinetic properties. Such efforts are expected to yield novel derivatives with enhanced therapeutic profiles suitable for clinical development.

In conclusion,3-cyclopropyl-N'-[(1E)-(1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide (CAS No. 1285536-72-2) exemplifies how structural complexity can translate into biological functionality within pharmaceutical chemistry. Its unique combination of pharmacophores—namely,indole, pyrazole, and cyclopropyl groups—positions it as a promising candidate for further exploration in drug discovery efforts aimed at treating complex diseases such as cancer, inflammation,and neurological disorders.* Ongoing research endeavors will continue refining our understanding of this molecule's potential while paving pathways toward novel therapeutic interventions.